Cas no 62097-04-5 (2-Butenoic acid, 2-(bromomethyl)-, (Z)-)

• Product Name: 2-Butenoic acid, 2-(bromomethyl)-, (Z)-
• CAS No: 62097-04-5
• MF: C₅H₇BrO₂
• MW: 179.011881113052
• CID: 458229
• Update Time: 2024-01-30

2-Butenoic acid, 2-(bromomethyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-(bromomethyl)-, (Z)-
• 2-Butenoic acid, 2-(bromomethyl)-, (2Z)-

• Inchi： 1S/C5H7BrO2/c1-2-4(3-6)5(7)8/h2H,3H2,1H3,(H,7,8)/b4-2+
• InChI Key： FCXJFSIYRGTDEI-DUXPYHPUSA-N
• SMILES： C(O)(=O)/C(/CBr)=C/C

Computed Properties

• Exact Mass: 177.96291

Experimental Properties

• Density: 1.594±0.06 g/cm3(Predicted)
• Boiling Point: 274.0±23.0 °C(Predicted)
• PSA: 37.3
• pka: 3.90±0.19(Predicted)